Cas no 887577-86-8 (2-Amino-3-bromo-5-methoxybenzoic acid)

2-Amino-3-bromo-5-methoxybenzoic acid is a halogenated aromatic compound featuring both amino and methoxy functional groups, making it a versatile intermediate in organic synthesis. Its bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the electron-donating methoxy group influences regioselectivity in electrophilic substitutions. The carboxylic acid moiety allows for further derivatization, including esterification or amide formation. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocycles or functionalized benzene derivatives. Its well-defined structure and stability under standard conditions ensure consistent performance in synthetic applications.
2-Amino-3-bromo-5-methoxybenzoic acid structure
887577-86-8 structure
Product Name:2-Amino-3-bromo-5-methoxybenzoic acid
CAS No:887577-86-8
MF:C8H8BrNO3
MW:246.05802154541
CID:1089902
PubChem ID:29920508
Update Time:2025-10-30

2-Amino-3-bromo-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-bromo-5-methoxybenzoic acid
    • 3-Bromo-5-methoxyanthranilic acid
    • AKOS015960811
    • SCHEMBL17873469
    • MFCD09029134
    • Z1269195251
    • DTXSID70652111
    • 2-Bromo-5-methoxyanthranilic acid
    • 2-Amino-3-bromo-5-methoxybenzoicacid
    • 887577-86-8
    • EN300-171656
    • MDL: MFCD09029134
    • Inchi: 1S/C8H8BrNO3/c1-13-4-2-5(8(11)12)7(10)6(9)3-4/h2-3H,10H2,1H3,(H,11,12)
    • InChI Key: OUVFCKYBUINQFL-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(C(=O)O)=C1N)OC

Computed Properties

  • Exact Mass: 244.969
  • Monoisotopic Mass: 244.969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.6A^2
  • XLogP3: 2

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2-Amino-3-bromo-5-methoxybenzoic acid Related Literature

Additional information on 2-Amino-3-bromo-5-methoxybenzoic acid

2-Amino-3-Bromo-5-Methoxybenzoic Acid: A Comprehensive Overview

2-Amino-3-bromo-5-methoxybenzoic acid, identified by the CAS number 887577-86-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group (-NH₂), a bromine atom, and a methoxy group (-OCH₃) attached to a benzoic acid backbone. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-amino-3-bromo-5-methoxybenzoic acid typically involves multi-step organic reactions, often utilizing aromatic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these transformations. These developments highlight the importance of sustainable chemistry in modern drug discovery and material synthesis.

In terms of biological activity, 2-amino-3-bromo-5-methoxybenzoic acid has shown promising results in preclinical studies. It exhibits selective inhibition against certain enzymes, making it a potential candidate for drug development targeting metabolic disorders or neurodegenerative diseases. For instance, studies have demonstrated its ability to modulate histone deacetylase (HDAC) activity, which is crucial in epigenetic regulation. This property underscores its potential in developing novel therapeutics for conditions such as Alzheimer's disease or cancer.

The compound's structural versatility also extends to its application in materials science. By incorporating 2-amino-3-bromo-5-methoxybenzoic acid into polymer matrices, researchers have developed advanced materials with enhanced electrical conductivity and thermal stability. These materials hold promise for use in electronic devices, sensors, and energy storage systems. Recent breakthroughs in 3D printing technology have further expanded its utility, enabling the fabrication of complex structures with tailored properties.

From an environmental perspective, the biodegradability and toxicity profile of 2-amino-3-bromo-5-methoxybenzoic acid are critical considerations. Studies indicate that under specific conditions, the compound undergoes rapid degradation via microbial action, minimizing its environmental footprint. However, further research is needed to assess its long-term effects on aquatic ecosystems and human health.

In conclusion, 2-amino-3-bromo-5-methoxybenzoic acid, with its CAS number 887577-86-8, represents a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique chemical properties and recent advancements in synthesis and application techniques position it as a key molecule for future innovations across various scientific domains.

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